2-(4-Methoxyphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide 2-(4-Methoxyphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide

Brand Name: Vulcanchem

CAS No.: 878416-46-7

VCID: VC0509656

InChI: InChI=1S/C22H19N3O4/c1-27-17-8-10-18(11-9-17)28-14-20(26)24-13-15-4-6-16(7-5-15)22-25-21-19(29-22)3-2-12-23-21/h2-12H,13-14H2,1H3,(H,24,26)

SMILES: COC1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4

Molecular Formula: C22H19N3O4

Molecular Weight: 389.4g/mol

2-(4-Methoxyphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide

CAS No.: 878416-46-7

VCID: VC0509656

Molecular Formula: C22H19N3O4

Molecular Weight: 389.4g/mol

CAS No.	878416-46-7
Product Name	2-(4-Methoxyphenoxy)-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)acetamide
Molecular Formula	C22H19N3O4
Molecular Weight	389.4g/mol
IUPAC Name	2-(4-methoxyphenoxy)-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]acetamide
Standard InChI	InChI=1S/C22H19N3O4/c1-27-17-8-10-18(11-9-17)28-14-20(26)24-13-15-4-6-16(7-5-15)22-25-21-19(29-22)3-2-12-23-21/h2-12H,13-14H2,1H3,(H,24,26)
Standard InChIKey	HKMILBDBDUJOJS-UHFFFAOYSA-N
SMILES	COC1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
Canonical SMILES	COC1=CC=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
PubChem Compound	3164017
Last Modified	Nov 11 2021

Your Name

Phone

Country

Cat No.

Product

CAS No.

Quantity

Comments

Code

CaptchaCaptcha refresh captcha

Mass Molarity Calculator

mass of a compound required to prepare a solution of known volume and concentration
volume of solution required to dissolve a compound of known mass to a desired concentration
concentration of a solution resulting from a known mass of compound in a specific volume

the Chemical Formula of a Compound

Related : Promising Compounds and Repurposed Drugs for COVID-19